(3S*,4R*)-1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-isopropyl-N,N-dimethyl-3-pyrrolidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of sulfonamide compounds can involve several strategies, including reactions of sulfonamides with ynamines to form novel S,N-heterocycles, as demonstrated in studies where N-sulfonylalkylamines react with ynamines to produce various products including 2H-1,2-thiazete 1,1-dioxides and other heterocycles (Tornus et al., 1995). Another approach involves the reaction of terminal alkynes and sulfonyl azides with allenes in the presence of a nickel(0) catalyst, leading to the production of polysubstituted pyrroles (Miura et al., 2013).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds is characterized by the presence of the sulfonamide group attached to various aromatic systems. Studies on the solid-state examination of sulfonamide receptors reveal the importance of the sulfonamide N-H hydrogen bonds in forming dimeric or monomeric structures depending on the guests and the core aryl group used (Berryman et al., 2015).
Chemical Reactions and Properties
Sulfonamide compounds participate in various chemical reactions, including cross-coupling reactions catalyzed by CuI, demonstrating their versatility in synthetic organic chemistry. An example is the cross-coupling of 3-bromopyridine and sulfonamides to synthesize N-(3-Pyridinyl)-substituted secondary and tertiary sulfonamides (Han, 2010).
Physical Properties Analysis
The physical properties of sulfonamide compounds, such as solubility, melting points, and crystal structure, can be significantly influenced by their molecular structure. For example, the pyridine and 3-methylpyridine solvates of the drug constituent sulfamethazine show how solvent molecules can impart characteristic physicochemical properties to active pharmaceutical ingredients (Patel & Purohit, 2017).
Chemical Properties Analysis
The chemical properties of sulfonamide compounds, such as reactivity, stability, and chemical behavior in different environments, are key aspects of their utility in various applications. The regiocontrolled synthesis of polysubstituted pyrroles from terminal alkynes, sulfonyl azides, and allenes highlights the chemical versatility and potential reactivity patterns of these compounds (Miura et al., 2013).
properties
IUPAC Name |
(3S,4R)-1-(2,5-dimethylthiophen-3-yl)sulfonyl-N,N-dimethyl-4-propan-2-ylpyrrolidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2S2/c1-10(2)13-8-17(9-14(13)16(5)6)21(18,19)15-7-11(3)20-12(15)4/h7,10,13-14H,8-9H2,1-6H3/t13-,14+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMMBJLYTJCOLFP-UONOGXRCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(S1)C)S(=O)(=O)N2CC(C(C2)N(C)C)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(S1)C)S(=O)(=O)N2C[C@H]([C@@H](C2)N(C)C)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.